Cas no 1152536-83-8 (1-2-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-2-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole
• CAS No: 1152536-83-8
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• MDL: MFCD08059981
• CID: 2128583
• Update Time: 2025-05-20

1-2-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole
• 1-(2-(Chloromethyl)phenyl)-3,5-dimethyl-1H-pyrazole
• STK506279
• 1-[(2-Chloromethyl)phenyl]-3,5-dimethyl pyrazole
• 1H-pyrazole, 1-[2-(chloromethyl)phenyl]-3,5-dimethyl-
• 1-2-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole

• MDL： MFCD08059981
• Inchi： 1S/C12H13ClN2/c1-9-7-10(2)15(14-9)12-6-4-3-5-11(12)8-13/h3-7H,8H2,1-2H3
• InChI Key： RIMBRTNFUHAKOR-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=CC=1N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-2-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole

1-2-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole: A Comprehensive Overview

The compound 1-2-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole (CAS No. 1152536-83-8) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of a chloromethyl group attached to the phenyl ring introduces unique reactivity and functionality, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The chloromethylphenyl group in this compound is known to enhance bioavailability and stability, making it an attractive candidate for medicinal chemistry research. Moreover, the dimethyl substitution at positions 3 and 5 of the pyrazole ring contributes to its structural rigidity and electronic properties, which are crucial for optimizing pharmacokinetic profiles.

The synthesis of 1-2-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have explored various methodologies to improve the yield and purity of this compound, with microwave-assisted synthesis emerging as a promising approach due to its efficiency and reduced reaction times.

In terms of applications, this compound has shown potential as an intermediate in the synthesis of more complex molecules, such as kinase inhibitors and G-protein coupled receptor (GPCR) modulators. Its ability to act as a versatile scaffold for further functionalization makes it a valuable asset in combinatorial chemistry libraries.

From an environmental perspective, understanding the fate and transport of 1-2-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole in aquatic systems is critical for assessing its ecological impact. Recent studies have demonstrated that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation.

In conclusion, 1-2-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole (CAS No. 1152536-83-8) is a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing chemical science.